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Compound of Interest

Compound Name: 5-Methylhex-3-en-2-ol

Cat. No.: B14358801 Get Quote

Disclaimer: This document summarizes the currently available technical information for 5-
Methylhex-3-en-2-ol. It is intended for informational purposes for researchers, scientists, and

drug development professionals. A comprehensive literature search revealed a significant lack

of published data regarding the biological activity, mechanism of action, and detailed

experimental protocols for this specific compound.

Chemical Identity and Properties
5-Methylhex-3-en-2-ol is a secondary allylic alcohol. Its chemical structure and basic

properties are summarized below.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 93399-99-6 [1]

Molecular Formula C₇H₁₄O [1]

Molecular Weight 114.19 g/mol [2]

IUPAC Name 5-methylhex-3-en-2-ol [2]

SMILES CC(C)C=CC(C)O [2]

InChI
InChI=1S/C7H14O/c1-6(2)4-5-

7(3)8/h4-8H,1-3H3
[2]

XLogP3 1.6 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 2 [1]

Exact Mass 114.104465066 Da [1]

Complexity 74.5 [1]

Spectral and Analytical Data
Limited spectral data for 5-Methylhex-3-en-2-ol is available in public databases. This includes:

Nuclear Magnetic Resonance (NMR): ¹³C NMR data is referenced in online spectral

databases.

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available.

Mass Spectrometry (MS): GC-MS data has been recorded.

For detailed spectra, it is recommended to consult specialized spectral databases.

Synthesis and Purification
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A specific, detailed, and validated experimental protocol for the synthesis of 5-Methylhex-3-en-
2-ol is not readily available in the searched literature. However, general methods for the

synthesis of allylic alcohols are well-established. A common approach is the reduction of the

corresponding α,β-unsaturated ketone, 5-methylhex-3-en-2-one.

Experimental Workflow: General Synthesis of Allylic Alcohols from Enones
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5-Methylhex-3-en-2-one

Reduction ReactionReducing Agent
(e.g., NaBH₄, LiAlH₄)

Solvent
(e.g., Methanol, Ethanol, THF)

Aqueous Workup Solvent Extraction Purification
(e.g., Distillation, Chromatography) 5-Methylhex-3-en-2-ol
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Reaction Setup

Reaction

Workup and Purification

Dissolve 5-methylhex-3-en-2-ol
in anhydrous DCM

Cool to -78 °C

Add DAST dropwise at -78 °C

Stir at -78 °C for 2h

Warm to RT and stir for 4h

Quench with NaHCO₃ (aq)

Extract with DCM

Dry with MgSO₄

Purify by distillation

J

2-Fluoro-5-methylhex-3-ene

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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